N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2-fluorobenzamide
• InChI: InChI=1S/C24H20FN7O/c1-14-7-6-10-20(16(14)3)31-22-18(12-28-31)23(27-13-26-22)32-21(11-15(2)30-32)29-24(33)17-8-4-5-9-19(17)25/h4-13H,1-3H3,(H,29,33)
• InChI Key: NDGODEUQYGXGMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5F)C
• Molecular Formula: C24H20FN7O
• Molecular Weight: 441.5 g/mol

Description

N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C24H20FN7O and its molecular weight is 441.47. The purity is usually 95%.
BenchChem offers high-quality N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-2-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

The compound has shown promise as an anticancer agent. Researchers have investigated its effects on various cancer cell lines, including leukemia, breast cancer, and lung cancer. .

Antimicrobial Activity

Studies suggest that this compound possesses antimicrobial properties. It has demonstrated effectiveness against bacteria, fungi, and parasites. .

Anti-inflammatory and Analgesic Effects

The compound exhibits anti-inflammatory and analgesic activities. It may modulate inflammatory pathways and alleviate pain. .

Antihypertensive Properties

Researchers have investigated the compound’s impact on blood pressure regulation. .

Antitubercular Activity

Preliminary studies indicate that the compound has antitubercular properties. It may inhibit the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis. .

ADME-Tox Properties

Efforts have been made to optimize the compound’s druglikeness and pharmacokinetic properties (ADME-Tox). .

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine scaffolds have been reported to inhibit cdk2 , a protein kinase involved in cell cycle regulation.

Mode of Action

Based on the structural similarity to other pyrazolo[3,4-d]pyrimidine derivatives, it may interact with its target proteins by binding to their active sites, thereby inhibiting their function .

Biochemical Pathways

If it indeed targets cdk2, it could potentially affect cell cycle progression, leading to cell cycle arrest and apoptosis .

Result of Action

If it inhibits cdk2, it could potentially induce cell cycle arrest and apoptosis, thereby exerting an anti-proliferative effect .

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, determination of its mechanism of action, and evaluation of its potential therapeutic applications. New substituted pyrazolo[3,4-d]pyrimidin-4-ones have been synthesized and could be a topic of interest for future research.